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Compound of Interest

Compound Name: Heptyl benzoate

Cat. No.: B14017024 Get Quote

An In-depth Technical Guide to Heptyl Benzoate: Synonyms, Identifiers, and Physicochemical

Properties

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This technical guide provides a detailed

overview of heptyl benzoate, a benzoate ester recognized for its applications in the flavor and

fragrance industries. This document consolidates its various synonyms and identifiers, presents

its key physicochemical properties in a structured format, and outlines a standard experimental

protocol for its synthesis.

Chemical Identity and Synonyms
Heptyl benzoate is systematically known as the heptyl ester of benzoic acid. It is crucial to

distinguish it from related compounds such as heptyl p-hydroxybenzoate (heptylparaben) to

ensure accurate research and application.

Table 1: Synonyms and Identifiers for Heptyl Benzoate
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Category Identifier

Systematic (IUPAC) Name heptyl benzoate

Common Synonyms
Benzoic acid, heptyl ester; n-Heptyl benzoate[1]

[2]

CAS Registry Number 7155-12-6[1][2]

PubChem CID 81591[3]

EINECS Number 230-511-6

Molecular Formula C₁₄H₂₀O₂[3]

InChI

InChI=1S/C14H20O2/c1-2-3-4-5-9-12-16-

14(15)13-10-7-6-8-11-13/h6-8,10-11H,2-

5,9,12H2,1H3[2][3]

InChIKey UMFTYCUYCNMERS-UHFFFAOYSA-N[2][3]

SMILES CCCCCCCOC(=O)C1=CC=CC=C1[3]

Physicochemical Properties
The following table summarizes the key quantitative data for heptyl benzoate, facilitating easy

comparison and reference.

Table 2: Physicochemical Properties of Heptyl Benzoate
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Property Value

Molecular Weight 220.31 g/mol [3]

Appearance Colorless clear liquid (estimated)

Boiling Point 303.9 °C at 760 mmHg

Density 0.973 g/cm³

Refractive Index 1.493 at 20 °C

Flash Point 128.1 °C

Vapor Pressure 0.001 mmHg at 25 °C (estimated)

Water Solubility 2.867 mg/L at 25 °C (estimated)

LogP (o/w) 3.81380

Experimental Protocol: Synthesis via Fischer
Esterification
The most common method for synthesizing heptyl benzoate is through the Fischer

esterification of benzoic acid with heptanol, using an acid catalyst. The following is a detailed

methodology for this key experiment.

Objective: To synthesize heptyl benzoate from benzoic acid and heptanol.

Materials:

Benzoic acid

Heptanol (n-heptyl alcohol)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Toluene or another suitable solvent for azeotropic removal of water

5% aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or ethyl acetate

Equipment:

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor filled with a drying agent

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine benzoic acid and a molar excess of

heptanol (typically 1.5 to 3 equivalents). Add a suitable solvent like toluene to facilitate the

azeotropic removal of water.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-

toluenesulfonic acid to the reaction mixture.

Reflux: Assemble the Dean-Stark apparatus and reflux condenser with the reaction flask.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap, driving the equilibrium towards the formation of the ester.

Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water

collected or by using techniques such as Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and dilute with an organic solvent like diethyl

ether.

Neutralization: Wash the organic layer with a 5% sodium bicarbonate solution to neutralize

the acidic catalyst.

Washing: Subsequently, wash the organic layer with water and then with brine to remove any

remaining water-soluble impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent using a rotary

evaporator to obtain the crude heptyl benzoate.

Purification: The crude product can be further purified by vacuum distillation to yield pure

heptyl benzoate.

Visualization of Synthetic Pathway
The following diagram illustrates the Fischer esterification process for the synthesis of heptyl
benzoate.

Benzoic Acid + Heptanol

Protonated Benzoic Acid
+ Nucleophilic Attack

Protonation

H₂SO₄ (catalyst)

Reflux with
 azeotropic removal of H₂O

Heptyl Benzoate + H₂O
+ Excess Reactants + Catalyst

Dehydration
Work-up:

Neutralization (NaHCO₃)
Extraction (Ether)
Washing (Brine)

Purification:
Drying (Na₂SO₄)
Solvent Removal

Vacuum Distillation

Pure Heptyl Benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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